N1-cycloheptyl-N2-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)oxalamide

• IUPAC Name: N'-cycloheptyl-N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-piperidin-1-ylethyl]oxamide
• InChI: InChI=1S/C25H38N4O2/c1-28-16-13-20-17-19(11-12-22(20)28)23(29-14-7-4-8-15-29)18-26-24(30)25(31)27-21-9-5-2-3-6-10-21/h11-12,17,21,23H,2-10,13-16,18H2,1H3,(H,26,30)(H,27,31)
• InChI Key: USHAJMOOGAOJHE-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C1C=CC(=C2)C(CNC(=O)C(=O)NC3CCCCCC3)N4CCCCC4
• Molecular Formula: C25H38N4O2
• Molecular Weight: 426.6 g/mol

Description

N1-cycloheptyl-N2-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)oxalamide, also known as Compound 45, is a synthetic compound that has been studied for its potential use in the treatment of various diseases.

Scientific Research Applications

Receptor Binding and Pharmacological Potential

• A study focused on arylsulfonamide derivatives of (aryloxy)ethyl pyrrolidines and piperidines, exploring their potential as α1-adrenoceptor antagonists with uroselective profile. The compounds demonstrated high-to-moderate affinity for α1-adrenoceptor and displayed antagonist behavior at α1A- and α1B-adrenoceptor subtypes. This suggests potential pharmacological applications in treating conditions that benefit from α1-adrenoceptor antagonism (Rak et al., 2016).

Structural Characterization and Chemical Synthesis

• Research involved the synthesis of novel compounds with piperidin-1-yl groups, aiming to elucidate their crystal structures and understand their chemical properties. These studies offer insights into the molecular frameworks and potential chemical reactivity of compounds structurally related to N1-cycloheptyl-N2-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)oxalamide, contributing to the broader field of organic chemistry and drug design (Paronikyan et al., 2016); (Thimmegowda et al., 2009).

Ligand-Receptor Interaction Studies

• Investigations into the binding interactions between ligands with piperidin-1-yl components and various receptors such as the CB1 cannabinoid receptor. These studies are crucial for understanding the pharmacodynamics of these compounds and could guide the development of receptor-specific drugs (Ruiu et al., 2003); (Shim et al., 2002).